(4,4-difluorocyclohexyl)(imino)methyl-lambda6-sulfanone hydrochloride
Overview
Description
. This compound is known for its versatility and has been the subject of numerous scientific studies.
Preparation Methods
The synthesis of (4,4-difluorocyclohexyl)(imino)methyl-lambda6-sulfanone hydrochloride involves several steps. The synthetic routes typically include the reaction of 4,4-difluorocyclohexanone with an appropriate amine to form the imine intermediate. This intermediate is then reacted with a sulfur-containing reagent under specific conditions to yield the final product. Industrial production methods may involve optimization of reaction conditions such as temperature, pressure, and the use of catalysts to enhance yield and purity.
Chemical Reactions Analysis
(4,4-difluorocyclohexyl)(imino)methyl-lambda6-sulfanone hydrochloride undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.
Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups.
Scientific Research Applications
(4,4-difluorocyclohexyl)(imino)methyl-lambda6-sulfanone hydrochloride has a wide range of scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent.
Industry: It is used in the development of new materials with unique properties.
Mechanism of Action
The mechanism of action of (4,4-difluorocyclohexyl)(imino)methyl-lambda6-sulfanone hydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved are subjects of ongoing research.
Comparison with Similar Compounds
(4,4-difluorocyclohexyl)(imino)methyl-lambda6-sulfanone hydrochloride can be compared with other similar compounds such as:
(4,4-difluorocyclohexyl)(imino)methyl-lambda6-sulfanone: This compound shares a similar structure but lacks the hydrochloride component.
Cyclohexyl imine derivatives: These compounds have similar imine functional groups but differ in their substituents.
Sulfanone derivatives: These compounds contain the sulfanone functional group but have different substituents on the cyclohexyl ring. The uniqueness of this compound lies in its specific combination of functional groups, which imparts distinct chemical and biological properties.
Properties
CAS No. |
2742657-19-6 |
|---|---|
Molecular Formula |
C7H14ClF2NOS |
Molecular Weight |
233.7 |
Purity |
95 |
Origin of Product |
United States |
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